Cas no 2248369-74-4 (4-{(tert-butoxy)carbonyl(methyl)amino}pyrimidine-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(methyl)amino}pyrimidine-2-carboxylic acid
• CAS No: 2248369-74-4
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 6568999
• PubChem ID: 165719328
• Update Time: 2025-07-31

4-{(tert-butoxy)carbonyl(methyl)amino}pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonyl(methyl)amino}pyrimidine-2-carboxylic acid
• EN300-1667405
• 2248369-74-4
• 4-{[(tert-butoxy)carbonyl](methyl)amino}pyrimidine-2-carboxylic acid

• Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(17)14(4)7-5-6-12-8(13-7)9(15)16/h5-6H,1-4H3,(H,15,16)
• InChI Key： QYUPQVHQBHFYAM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CN=C(C(=O)O)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.6Ų